Cas no 100078-89-5 (1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-phenyl-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-phenyl-
• CAS No: 100078-89-5
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 178639
• PubChem ID: 127476
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-phenyl-
• 3-methyl-7-phenyl-[1,2,4]triazolo[4,3-b]pyridazine
• 7-phenyl-3-methyl-1,2,4-triazolo-(4,3b)pyridazine
• 1,2,4-Triazolo(4,3-b)pyridazine, 3-methyl-7-phenyl-
• 3-Methyl-7-phenyl-1,2,4-triazolo(4,3-b)pyridazine
• AC1L2S2M
• LS-156694
• SR 95195
• 100078-89-5
• DTXSID90142908
• SR-95195
• SCHEMBL10538641
• 3-methyl-7-phenyl-1,2,4-triazolo[4,3-b]pyridazine

• Inchi： 1S/C12H10N4/c1-9-14-15-12-7-11(8-13-16(9)12)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： ZFHJWSHCGWBMLE-UHFFFAOYSA-N
• SMILES： N12C(C)=NN=C1C=C(C=N2)C1C=CC=CC=1

Computed Properties

• Exact Mass: 210.0907
• Monoisotopic Mass: 210.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.27
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.694
• PSA: 43.08
• LogP: 2.09970